(2E)-1-(3-hydroxyphenyl)-3-(2-methyl-2H-chromen-3-yl)prop-2-en-1-one
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Description
(2E)-1-(3-hydroxyphenyl)-3-(2-methyl-2H-chromen-3-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H16O3 and its molecular weight is 292.334. The purity is usually 95%.
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Scientific Research Applications
Sequential Colorimetric Recognition
The compound was utilized in the development of a chemo-sensor for selective colorimetric sensing of Cu2+ in aqueous solutions. This sensor exhibited a color change from yellow to orange in the presence of Cu2+ and could be used as a practical, visible colorimetric test strip for detecting Cu2+ in environmental samples (Jo et al., 2014).
Michael Addition Synthesis
This compound played a role in the Michael addition synthesis of Warfarin and its analogues. It demonstrates the compound's utility in organic synthesis, particularly in creating medicinally significant molecules (Alonzi et al., 2014).
Physico-Chemical Properties Study
A study on the synthesis, crystal structure, and physico-chemical properties of this compound was conducted. This research provided insights into its chemical behavior under different conditions, highlighting its potential for various scientific applications (Elenkova et al., 2014).
Photochemical Applications
The compound was involved in the synthesis of thieno[2,3-c]xanthen-6-ones through photochemical methods. This represents its role in green chemistry and photochemical reactions, offering environmentally friendly synthesis routes (Jindal et al., 2014).
Antibacterial Activity
Research on the synthesis and antimicrobial activity of derivatives of this compound was conducted. The study found that these derivatives exhibited potent antibacterial and antifungal activities, suggesting potential applications in the development of new antimicrobial agents (Chate et al., 2013).
Properties
IUPAC Name |
(E)-1-(3-hydroxyphenyl)-3-(2-methyl-2H-chromen-3-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16O3/c1-13-14(11-16-5-2-3-8-19(16)22-13)9-10-18(21)15-6-4-7-17(20)12-15/h2-13,20H,1H3/b10-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKOSFKFNBCGVID-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=CC2=CC=CC=C2O1)C=CC(=O)C3=CC(=CC=C3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1C(=CC2=CC=CC=C2O1)/C=C/C(=O)C3=CC(=CC=C3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.